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Compound of Interest

Compound Name:
3-Chloro-8-methyl-1,2-

dihydroisoquinolin-1-one

Cat. No.: B13235508

Get Quote

Executive Summary & Structural Significance
3-Chloro-8-methylisoquinolin-1(2H)-one is a functionalized heterocycle belonging to the

isoquinolin-1-one family.[3][4] It serves as a critical "privileged scaffold" in medicinal chemistry,

particularly in the development of PARP inhibitors, kinase inhibitors, and GPCR modulators.

Core Scaffold: The isoquinolin-1-one (isocarbostyril) core mimics the benzamide

pharmacophore found in many bioactive molecules.

3-Chloro Handle: The chlorine atom at the C3 position is an electrophilic site, highly reactive

toward Palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig),

allowing for rapid library generation.

8-Methyl Substituent: The methyl group at the C8 position (peri-position) introduces steric

bulk near the lactam moiety. This restricts the conformational freedom of N-substituents and

modulates the lipophilicity and metabolic stability of the ring system, often protecting the C8

position from oxidative metabolism.
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Physicochemical Profile
Understanding the baseline properties is essential for integrating this scaffold into ADME-Tox

workflows.

Property Value (Predicted) Significance

Molecular Formula C₁₀H₈ClNO Core composition

Molecular Weight 193.63 g/mol
Fragment-based drug design

(FBDD) compatible

LogP (Octanol/Water) ~2.5 - 2.8
Moderate lipophilicity; good

membrane permeability

TPSA ~29.1 Å²
High oral bioavailability

potential (Rule of 5 compliant)

H-Bond Donors 1 (NH Lactam)
Critical for active site binding

(e.g., hinge region of kinases)

H-Bond Acceptors 1 (C=O[5] Carbonyl)
Interaction with backbone

amides in proteins

pKa (Lactam NH) ~10.5

Weakly acidic; deprotonation

requires strong bases (e.g.,

NaH, Cs₂CO₃)

Synthetic Pathways
The synthesis of 3-chloro-8-methylisoquinolin-1(2H)-one requires a regioselective approach to

ensure the methyl group is positioned at C8 and the chlorine at C3. The most robust method

involves the cyclization of homophthalic acid derivatives.

Route A: The Modified Simmonds-Smith Cyclization
(Recommended)
This route utilizes 2-(cyanomethyl)-6-methylbenzoic acid as the key precursor. The reaction

with phosphorus pentachloride (
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) effects both cyclization and chlorination in a single pot.

Retrosynthetic Logic
Target: 3-chloro-8-methylisoquinolin-1(2H)-one

Precursor: 2-(cyanomethyl)-6-methylbenzoic acid

Starting Material: 2-amino-6-methylbenzoic acid (via Sandmeyer/homologation) or 2,6-

dimethylbenzoic acid (via lateral lithiation).

Detailed Protocol
Reagents: 2-(cyanomethyl)-6-methylbenzoic acid (1.0 equiv),

(2.0 equiv),

(solvent/reagent), HCl (gas, byproduct).

Procedure:

Suspend 2-(cyanomethyl)-6-methylbenzoic acid in anhydrous

(10 volumes).

Add

portion-wise at 0°C to control the exotherm.

Heat the mixture to reflux (100-110°C) for 4–6 hours. The acid converts to the acyl

chloride, which cyclizes onto the nitrile nitrogen.

Mechanism:[3][4][6][7][8] The nitrile nitrogen attacks the acyl chloride, forming a cyclic

imidoyl chloride intermediate.

Work-up: Cool to room temperature. Pour the reaction mixture slowly onto crushed ice

(Hydrolysis of excess

is violent).

Collect the precipitate by filtration.[9] Wash with water and cold methanol.
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Purification: Recrystallize from ethanol or acetic acid.

Route B: From 8-Methylhomophthalic Anhydride
Alternatively, the dione intermediate can be chlorinated.[1]

Cyclization: React 8-methylhomophthalic anhydride with aqueous ammonia or urea to form

8-methylisoquinoline-1,3(2H,4H)-dione.

Chlorination: Treat the dione with

at reflux.

Note: This method may yield mixtures of 3-chloro-1-one and 1,3-dichloroisoquinoline.

Careful control of temperature and stoichiometry is required to favor the 3-chloro-1-one

(monochlorination).

Visualization: Synthetic Workflow
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Caption: One-pot cyclization and chlorination strategy from the benzoic acid precursor.

Reactivity & Medicinal Chemistry Applications
The 3-chloro-8-methylisoquinolin-1(2H)-one scaffold is a versatile building block. Its reactivity is

defined by three distinct vectors.

Vector 1: C3-Palladium Catalyzed Coupling (The
"Warhead")
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The C3-Cl bond is chemically distinct from the C1-Carbonyl. It readily undergoes oxidative

addition with Palladium(0).

Suzuki-Miyaura Coupling:

Conditions:

,

(5 mol%),

(2M aq), Dioxane/Toluene, 90°C.

Utility: Introduces aryl or heteroaryl groups to expand the pharmacophore (e.g., mimicking

the biaryl axis of kinase inhibitors).

Buchwald-Hartwig Amination:

Conditions:

,

, Xantphos or BINAP,

, Toluene, 100°C.

Utility: Introduces amino side chains for solubility or H-bonding.

Vector 2: N2-Alkylation (The "Tail")
The lactam NH (

) can be deprotonated and alkylated.

Conditions:

(Alkyl halide),

or NaH, DMF/Acetone, RT to 60°C.
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Significance: N-alkylation locks the tautomer in the lactam form and prevents O-alkylation

(which is rare but possible with silver salts).

Vector 3: C8-Methyl Steric Influence (The "Shield")
The 8-methyl group exerts a peri-effect.

Conformation: It forces N-substituents to twist out of planarity, potentially improving

selectivity for specific enzyme pockets.

Metabolism: It blocks the C8 position from CYP450-mediated oxidation, a common

clearance pathway for flat aromatic systems.

Visualization: Reactivity Map
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Caption: Divergent synthesis pathways from the core scaffold.

Experimental Protocol: Suzuki Coupling (Example)
Objective: Synthesis of 3-(4-fluorophenyl)-8-methylisoquinolin-1(2H)-one.

Charge: A reaction vial is charged with 3-chloro-8-methylisoquinolin-1(2H)-one (1.0 equiv), 4-

fluorophenylboronic acid (1.2 equiv), and

(0.05 equiv).
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Solvent: Add 1,4-dioxane (0.1 M concentration) and aqueous

(2.0 M, 3.0 equiv).

Reaction: Deoxygenate with Argon for 5 mins. Seal and heat to 90°C for 12 hours.

Workup: Dilute with EtOAc, wash with water/brine.[1] Dry over

.

Purification: Flash chromatography (Hexane/EtOAc gradient).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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